Cas no 1186298-92-9 (tert-Butyl N-(5-methyl-1,3-thiazol-2-yl)carbamate)

• Product Name: tert-Butyl N-(5-methyl-1,3-thiazol-2-yl)carbamate
• CAS No: 1186298-92-9
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 4561834
• PubChem ID: 59298223
• Update Time: 2024-11-06

tert-Butyl N-(5-methyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-methyl-1,3-thiazol-2-yl)carbamate
• tert-butyl (5-methylthiazol-2-yl)carbamate
• Carbamic acid, N-(5-methyl-2-thiazolyl)-, 1,1-dimethylethyl ester
• SCHEMBL12241503
• 1186298-92-9
• F86952
• AKOS014476022
• BS-30213
• tert-Butyl(5-methylthiazol-2-yl)carbamate
• CS-0210420
• 2-(Boc-amino)-5-methyl-1,3-thiazole
• tert-Butyl N-(5-methyl-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C9H14N2O2S/c1-6-5-10-7(14-6)11-8(12)13-9(2,3)4/h5H,1-4H3,(H,10,11,12)
• InChI Key： XIIPQPUEUHENHU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC=C(C)S1

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.5Ų